(1-Cyclopentylpiperidin-4-yl)methanol

• IUPAC Name: (1-cyclopentylpiperidin-4-yl)methanol
• InChI: InChI=1S/C11H21NO/c13-9-10-5-7-12(8-6-10)11-3-1-2-4-11/h10-11,13H,1-9H2
• InChI Key: RNZVVXVTFVPCBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)CO
• Molecular Formula: C11H21NO
• Molecular Weight: 183.29 g/mol
• CAS No.: 953026-60-3

Description

Molecular Structure Analysis

The molecular structure of “(1-Cyclopentylpiperidin-4-yl)methanol” involves a piperidine ring, which is a key category of nitrogen-bearing heterocyclic compounds. Compounds with a piperidine moiety show a wide variety of biological activities.

Scientific Research Applications

Synthesis and Catalytic Applications

Synthetic Precursors

Compounds such as (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol have been prepared through multi-step synthetic processes, demonstrating the utility of similar methanol derivatives as precursors in the synthesis of complex molecules (Gaynor et al., 2023). These processes underscore the importance of such compounds in developing biomimetic chelating ligands.

Catalysis

Research on tris(triazolyl)methanol-Cu(I) complexes showcases their role as highly active catalysts in Huisgen 1,3-dipolar cycloadditions, emphasizing the potential of methanol derivatives in catalyzing organic reactions under mild conditions (Ozcubukcu et al., 2009). This could suggest similar utility for "(1-Cyclopentylpiperidin-4-yl)methanol" in catalytic applications.

Methodologies Utilizing Methanol

N-Methylation and Hydrogenation

Studies utilizing methanol as a C1 synthon and hydrogen source for selective N-methylation of amines and transfer hydrogenation of nitroarenes highlight the versatility of methanol in organic synthesis (Sarki et al., 2021). This methodology could be applicable to derivatives of "this compound" for various synthetic transformations.

Lipid Dynamics

The impact of methanol on lipid dynamics, as shown in studies on 1,2-dimyristoyl-sn-glycero-3-phosphocholine transfer and flip-flop kinetics, indicates the potential influence of methanol derivatives on membrane properties and biological studies (Nguyen et al., 2019).

Analytical Applications

Electrochemical Analysis

The development of a hybrid capillary electrophoresis device for the analysis of methanol highlights the analytical applications of methanol and its derivatives in complex sample matrices (Santos et al., 2017).